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Compound of Interest

Compound Name: Hexafluoro-2-butyne

Cat. No.: B1329351 Get Quote

An In-depth Technical Guide to Hexafluoro-2-
butyne
For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of hexafluoro-2-butyne (HFB), a critical

building block in organofluorine chemistry. Its unique electronic properties make it a valuable

reagent in various chemical transformations.

Chemical Identity and Structure
Hexafluoro-2-butyne is a fluorinated alkyne with the chemical formula C₄F₆.[1][2][3] Its

structure is characterized by a carbon-carbon triple bond flanked by two trifluoromethyl groups.

CAS Number: 692-50-2[1][2][3][4][5][6][7][8][9][10]

IUPAC Name: 1,1,1,4,4,4-Hexafluorobut-2-yne[1][11]

Synonyms: Bis(trifluoromethyl)acetylene, Perfluoro-2-butyne[11][9][12]

Chemical Structure: CF₃C≡CCF₃[1][4]

Physicochemical Properties
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HFB is a colorless gas at standard conditions.[1][3][5] A summary of its key physical and

chemical properties is presented in the table below.

Property Value References

Molecular Weight 162.03 g/mol [4][5][9]

Boiling Point -25 °C [1][2][4][5][10]

Melting Point -117 °C [1][2][4][5][10]

Density 1.602 g/cm³ [1][5]

Solubility in Water Insoluble [1][3][5]

Vapor Pressure 105 psi (20 °C) [4]

Appearance Colorless gas [1][3][5]

Synthesis and Experimental Protocols
Several synthetic routes to hexafluoro-2-butyne have been established. Below are detailed

protocols for two common methods.

3.1. Synthesis from Hexachlorobutadiene

This method involves the reaction of potassium fluoride (KF) with hexachlorobutadiene.[1][5]

Experimental Protocol:

In a suitable high-pressure reactor, place anhydrous potassium fluoride.

Evacuate the reactor and then introduce hexachlorobutadiene.

Heat the reactor to the reaction temperature, typically in the range of 200-300°C.

The reaction proceeds under autogenous pressure.

After the reaction is complete, cool the reactor and carefully vent the gaseous products.

The hexafluoro-2-butyne can be purified by fractional distillation.
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3.2. Dehalogenation of 1,2-dichloro-1,1,4,4,4-hexafluoro-2-butene

A more recent method involves the dehalogenation of CF₃CCl=CClCF₃.[13]

Experimental Protocol:

A vaporized 1:1.2 molar mixture of CF₃CCl=CClCF₃ and a halogen acceptor (e.g., 2-

butyne or carbon monoxide) is prepared.[13]

The gas mixture is passed over a heated catalyst bed. A suitable catalyst is copper(II)

chloride and potassium chloride on silica.[13]

The reaction is typically carried out at a temperature of 275-300°C.[13]

The effluent gas stream, containing hexafluoro-2-butyne and the chlorinated acceptor, is

collected.[13]

The products can be separated and purified by gas chromatography or distillation.[13]

Chemical Reactivity and Applications
Hexafluoro-2-butyne is a highly electrophilic alkyne due to the strong electron-withdrawing

nature of the two trifluoromethyl groups. This makes it a potent dienophile in Diels-Alder

reactions.[1][5][8] It readily reacts with a variety of dienes to form highly functionalized

fluorinated cyclic compounds.

HFB also undergoes cycloaddition reactions with other reagents. For instance, it reacts with

sulfur to yield 3,4-bis(trifluoromethyl)-1,2-dithiete.[1] Furthermore, it is known to react with

phosphines and amines, leading to a variety of addition products.[14] The reaction with

trimethylamine in the presence of water yields the bis(butenyl) ether, cis,trans-

(CF₃CH=CCF₃)₂O, as the major product.[14]

In organometallic chemistry, HFB serves as a ligand, forming stable complexes with low-valent

transition metals.[1]

A significant application of hexafluoro-2-butyne is as a key precursor in the synthesis of cis-

1,1,1,4,4,4-hexafluoro-2-butene, a compound with valuable properties.[13] This reduction can

be achieved using a Lindlar catalyst or chemical reducing agents like borane.[13]
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Safety and Handling
Hexafluoro-2-butyne is a toxic gas and should be handled with extreme caution in a well-

ventilated fume hood.[1][5][12] It is classified as a toxic inhalation hazard.[11] Personal

protective equipment, including appropriate gloves, safety goggles, and respiratory protection,

should be worn when working with this compound.[4][15]

Visualization of a Key Reaction
The following diagram illustrates the synthesis of hexafluoro-2-butyne via the dehalogenation

of 1,2-dichloro-1,1,4,4,4-hexafluoro-2-butene.

Reactants
Products

CF₃CCl=CClCF₃

Catalyst
(e.g., CuCl₂/KCl on SiO₂)

Halogen Acceptor (Y)

CF₃C≡CCF₃
(Hexafluoro-2-butyne)

Dehalogenation

YCl₂

Click to download full resolution via product page

Caption: Synthesis of Hexafluoro-2-butyne via Catalytic Dehalogenation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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